molecular formula C6H3ClIN3 B1421350 8-Chloro-3-iodoimidazo[1,2-A]pyrazine CAS No. 1049677-32-8

8-Chloro-3-iodoimidazo[1,2-A]pyrazine

Cat. No. B1421350
CAS RN: 1049677-32-8
M. Wt: 279.46 g/mol
InChI Key: RHQCTVNTDPLROD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“8-Chloro-3-iodoimidazo[1,2-A]pyrazine” is a chemical compound with the molecular formula C6H3ClIN3 . It has a molecular weight of 279.47 .


Molecular Structure Analysis

The molecular structure of “8-Chloro-3-iodoimidazo[1,2-A]pyrazine” is represented by the formula C6H3ClIN3 . The exact mass of the molecule is 278.90602 g/mol .


Physical And Chemical Properties Analysis

“8-Chloro-3-iodoimidazo[1,2-A]pyrazine” is a solid substance . It has a melting point of 179-183°C .

Scientific Research Applications

Synthesis and Industrial Process Development

8-Chloro-3-iodoimidazo[1,2-A]pyrazine derivatives are explored for their synthesis methodologies. For instance, Baenziger et al. (2017) discussed the scale-up process of a multicomponent reaction leading to various 3-aminoimidazo[1,2-a]pyrazines, showcasing the scaffold's importance in drug development (Baenziger, Durantie, & Mathes, 2017).

Antimicrobial Activity

Jyothi and Madhavi (2019) synthesized novel N-arylimidazo[1,2-a]pyrazine-2-carboxamides demonstrating their antimicrobial activity, illustrating the compound's potential in combating microbial infections (Jyothi & Madhavi, 2019).

Mechanistic Studies in Organic Chemistry

Research by Lont and Plas (2010) on the transformation of chloropyrazine into 2-cyanoimidazole helps understand the mechanism of reactions involving heterocyclic halogeno compounds, crucial for synthesizing imidazo[1,2-A]pyrazine derivatives (Lont & Plas, 2010).

Biochemical Research and Medicinal Chemistry

Imidazolopyrazinone antioxidants, structurally related to 8-Chloro-3-iodoimidazo[1,2-A]pyrazine, have been studied by Arrault et al. (2003) for their protective effect on ischemia/reperfusion injury, highlighting their importance in biochemical and medicinal research (Arrault et al., 2003).

Synthetic Methodologies and Reactivity

Recent advances in developing imidazo[1,2-a]pyrazines, including 8-Chloro-3-iodoimidazo[1,2-A]pyrazine, have been compiled by Goel, Luxami, and Paul (2015), focusing on synthetic methods, reactivity, and biological applications (Goel, Luxami, & Paul, 2015).

Safety and Hazards

The safety information available for “8-Chloro-3-iodoimidazo[1,2-A]pyrazine” indicates that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .

properties

IUPAC Name

8-chloro-3-iodoimidazo[1,2-a]pyrazine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H3ClIN3/c7-5-6-10-3-4(8)11(6)2-1-9-5/h1-3H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RHQCTVNTDPLROD-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CN2C(=CN=C2C(=N1)Cl)I
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H3ClIN3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID10676977
Record name 8-Chloro-3-iodoimidazo[1,2-a]pyrazine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10676977
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

279.46 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

1049677-32-8
Record name 8-Chloro-3-iodoimidazo[1,2-a]pyrazine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10676977
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
8-Chloro-3-iodoimidazo[1,2-A]pyrazine
Reactant of Route 2
Reactant of Route 2
8-Chloro-3-iodoimidazo[1,2-A]pyrazine
Reactant of Route 3
Reactant of Route 3
8-Chloro-3-iodoimidazo[1,2-A]pyrazine
Reactant of Route 4
8-Chloro-3-iodoimidazo[1,2-A]pyrazine
Reactant of Route 5
Reactant of Route 5
8-Chloro-3-iodoimidazo[1,2-A]pyrazine
Reactant of Route 6
Reactant of Route 6
8-Chloro-3-iodoimidazo[1,2-A]pyrazine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.